Bismuth
Overview
Description
Bismuth is a chemical element with the symbol Bi and atomic number 83. It is a pentavalent post-transition metal and one of the pnictogens with chemical properties resembling its lighter group 15 siblings arsenic and antimony. Bismuth is the most metallic and the heaviest element in the group. It is known for being the most naturally diamagnetic element and has one of the lowest values of thermal conductivity among metals .
Synthesis Analysis
The synthesis of bismuth compounds can be achieved through various methods. For instance, bismuth 2,6-pyridinedicarboxylate compounds have been synthesized under solvothermal conditions, demonstrating the versatility of bismuth in forming both molecular and polymeric structures . Additionally, bismuth compounds with a sulfur-bridged bis(phenolato) ligand have been synthesized, showing high catalytic activity in the solvent-free synthesis of propylene carbonate from CO2 and propylene oxide . Emerging mono-elemental bismuth nanostructures have been created using controlled synthesis methods, leading to a variety of shapes and sizes for different applications .
Molecular Structure Analysis
The molecular structure of bismuth compounds can vary significantly. Organobismuth derivatives have been studied, revealing the complex nature of bismuth's organometallic chemistry . Bismuth hydroxyl borates have been discovered to contain [Bi2O2]2+ layers, which combine with borate layers to form the overall structure . The coordination chemistry of bismuth is also diverse, with examples of bismuth coordination units forming non-covalent interactions such as hydrogen bonds to create various dimensional frameworks .
Chemical Reactions Analysis
Bismuth compounds participate in a wide range of chemical reactions. They have been used as catalysts in organic synthesis, demonstrating their utility in various reaction types, including carbon-carbon, carbon-nitrogen, and carbon-oxygen bond-forming reactions . The transition metal chemistry of bismuth is also notable, with bismuth(III) reagents being used to synthesize complexes where bismuth is linked to transition metal fragments .
Physical and Chemical Properties Analysis
Bismuth's unique physical and chemical properties make it suitable for numerous applications. It is a by-product of lead refining and is refined to virgin metal with chlorine. Bismuth's non-toxic nature has led to its use in pharmaceuticals, cosmetics, and as an eco-friendly metal in various industrial applications. It is also used in solders and has applications in magnetic levitation due to its diamagnetic nature . Bismuth(III) compounds, in particular, have been highlighted for their green chemistry applications due to their low toxicity and ease of handling .
Scientific Research Applications
Photonic Materials
- Bismuth is known as 'the wonder metal' due to its diverse oxidation states and propensity to form clusters. It acts as a smart optically active center in various materials, finding applications in telecommunication, biomedicine, white light illumination, and lasers. Its luminescence properties are particularly notable in near-infrared (NIR) spectral region applications, like broadband NIR optical amplifiers, fiber lasers, and bioimaging (Sun, Zhou, & Qiu, 2014).
Nano-structured Materials
- Bismuth antimony (Bi1−xSbx) has been a crucial material in condensed matter physics, low-temperature thermoelectrics, and infrared applications. The introduction of nanotechnology to this material system has expanded its research and application possibilities significantly (Tang & Dresselhaus, 2014).
Ferroelectric Materials
- Bismuth-layered oxides are significant in ferroelectric materials, offering high Curie temperature, large spontaneous polarization, and high voltage resistance. Their antifatigue properties make them suitable for nonvolatile random access memory and high-temperature sensors. This study also explores the interaction of these materials in sports scientific research (Jiang, 2022).
Biomedical Applications
- Bismuth germanate (Bi4Ge3O12, BGO) shows promising biomedical applications due to its scintillation properties. It has been employed as a detector in medicine and studied for potential use as biolabels in biomedical applications (Oviedo et al., 2016).
Photocatalysis
- Bismuth compounds serve as efficient photocatalysts for environmental pollution remediation. They have been used for the degradation of dyes and organic pollutants under UV, visible light, or solar light. Their enhanced photocatalytic activity is due to improved crystallinity, microstructures, band gap, morphology, particle size, and surface area (Sivakumar, Murugesan, Loganathan, & Sivakumar, 2014).
Cancer Therapy
- Bismuth compounds show potential in cancer chemo- and radiotherapy. Bismuth complexes with selected ligands have been studied for their inhibitory effects on tumor growth. Bismuth-based nanoparticles and nanodots are also being researched for radiosensitization in advanced radiotherapy (Kowalik, Masternak, & Barszcz, 2019).
Spintronics
- Bismuth films have been studied for their ultra-broadband photoresponse and high mobility. This research has implications for developing multifunctional optoelectronic devices and advanced spintronic devices (Yao, Shao, & Yang, 2015).
Safety And Hazards
Exposure to bismuth may cause loss of appetite, headache, skin rash, exodermatitis, kidney injury and jaundice . Repeated or prolonged exposure may cause a bismuth line or black spots on the gums, foul breath and salivation . Any cutting, welding, melting, grinding, or use for deposition will produce dust, fume, or particulates containing component elements of this material. Exposure to these components may present significant health hazards .
Future Directions
Bismuth compounds with different structures and morphologies have certain application prospects in environmental governance due to their small band gap and strong visible light response . Based on recent reports, current challenges and future directions for designing and developing bismuth-based nanostructured photocatalysts for enhanced photoactivity and stability are summarized .
properties
IUPAC Name |
bismuth |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Bi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCXGWMGPZLAOME-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Bi] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Bi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3052484 |
Source
|
| Record name | Bismuth | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3052484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.98040 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Dry Powder, Pellets or Large Crystals, Other Solid; Other Solid, Gray-white, soft and brittle metal; [Merck Index, 1257] |
Source
|
| Record name | Bismuth | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Bismuth | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/1682 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Boiling Point |
1564 DEG +/-5 °C, 760 MM HG |
Source
|
| Record name | BISMUTH, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2078 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
For more Solubility (Complete) data for BISMUTH, ELEMENTAL (7 total), please visit the HSDB record page., INSOL IN COLD OR HOT WATER; SOL IN NITRIC ACID, AQUA REGIA, HOT SULFURIC ACID, SOL IN CONCENTRATED HYDROCHLORIC ACID |
Source
|
| Record name | BISMUTH, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2078 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
9.78 @ 20 °C/4 °C |
Source
|
| Record name | BISMUTH, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2078 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
78 mm Hg at 1266 °C; 7.8 mm at 1053 °C; 0.78 mm Hg at 893 °C |
Source
|
| Record name | BISMUTH, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2078 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Impurities |
IMPURITIES: LEAD, IRON, COPPER, ARSENIC, ANTIMONY, SELENIUM |
Source
|
| Record name | BISMUTH, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2078 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Bismuth | |
Color/Form |
Gray white soft metal, HEXAGONAL SILVER-WHITE CRYSTALS, GRAYISH WHITE WITH REDDISH TINGE AND BRIGHT METALLIC LUSTER, PINKISH-SILVER, HARD, BRITTLE METAL | |
CAS RN |
7440-69-9 |
Source
|
| Record name | Bismuth | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7440-69-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bismuth | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Bismuth | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3052484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Bismuth | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.343 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BISMUTH | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U015TT5I8H | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | BISMUTH, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2078 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
271 °C |
Source
|
| Record name | Bismuth | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/1682 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
| Record name | BISMUTH, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2078 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
Procedure details
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzaldehyde, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-methoxy-](/img/structure/B147812.png)
